![molecular formula C25H23ClN4O3S B2620057 N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-chlorophenyl)sulfonyl)piperidine-4-carboxamide CAS No. 923397-84-6](/img/structure/B2620057.png)
N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-chlorophenyl)sulfonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a benzimidazole derivative . Benzimidazole derivatives are known for their wide range of biological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .
Synthesis Analysis
The synthesis of benzimidazole derivatives often starts with benzene derivatives with nitrogen-containing functionality ortho to each other . For instance, o-phenylenediamine can react with aromatic carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), to give 2-aryl benzimidazoles .Molecular Structure Analysis
Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
The reaction of o-phenylenediamines with carboxylic acids can yield 2-aryl benzimidazoles . The reaction probably proceeds via a cyclocondensation mechanism .Physical And Chemical Properties Analysis
The IR spectrum of a similar compound shows peaks at 3,390 cm^-1 (NH benzimidazole), 3,278 cm^-1 (NH aminophenyl), 3,043 cm^-1 (CH arom), 2,922 cm^-1 (CH aliph), 1,673 cm^-1 (C=O), 1,603 cm^-1 (C=N), and 1,548 cm^-1 (C=C arom) . The ^1H NMR and ^13C NMR spectra also provide information about the hydrogen and carbon atoms in the molecule .Scientific Research Applications
Medicinal Chemistry
Benzimidazole derivatives, such as the one , are utilized in medicinal chemistry. They form an important scaffold for a variety of applications, including the synthesis of heterocycles for their application as a new class of novel proteasome modulators .
Natural Products
These compounds are also used in the total synthesis of natural products. They are an important heterocycle utilized for a large range of applications, including the synthesis of imidazol-4-one containing natural products .
Fluorescent Protein Chromophores
Imidazol-4-ones, a structural motif in the compound , are used in the development of fluorescent protein chromophores .
Agrochemicals
These compounds are also used in the development of agrochemicals .
Antibacterial Agents
Compounds with similar structures have been synthesized and evaluated as antibacterial agents .
Antioxidant Activity
Some benzimidazole derivatives have been synthesized and evaluated for their antioxidant activity .
Mechanism of Action
Target of action
The compound contains a benzimidazole moiety, which is a type of heterocyclic aromatic organic compound. This class of compounds is known to interact with various biological targets, including enzymes and receptors .
Biochemical pathways
Benzimidazole derivatives can affect various biochemical pathways depending on their specific targets. For example, they can inhibit the synthesis of certain proteins or disrupt cell signaling pathways .
Pharmacokinetics
Benzimidazole derivatives are generally well absorbed and can be metabolized in the liver .
Result of action
Benzimidazole derivatives can have various effects, such as anti-inflammatory, antiviral, and anticancer activities .
Action environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23ClN4O3S/c26-19-7-11-21(12-8-19)34(32,33)30-15-13-18(14-16-30)25(31)27-20-9-5-17(6-10-20)24-28-22-3-1-2-4-23(22)29-24/h1-12,18H,13-16H2,(H,27,31)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWZJCDOVHRSUHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3)S(=O)(=O)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-chlorophenyl)sulfonyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.